Cas no 307552-52-9 (2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid)

• Product Name: 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid
• CAS No: 307552-52-9
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 6194963
• PubChem ID: 702034
• Update Time: 2025-06-23

2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid
• AKOS001616373
• 307552-52-9
• HMS2757G15
• MFCD01958820
• SR-01000456884-1
• CHEMBL1897294
• 2-methyl-5-((2-methylbenzyl)oxy)benzofuran-3-carboxylic acid
• SR-01000456884
• Benzofuran-3-carboxylic acid, 2-methyl-5-(2-methylbenzyloxy)-
• CB04427
• SYSGXGXAOCWZNE-UHFFFAOYSA-N
• SCHEMBL24470998
• 2-methyl-5-[(2-methylbenzyl)oxy]-1-benzofuran-3-carboxylic acid
• SMR000413683
• CBMicro_002807
• F0821-0198
• SMSF0018458
• CCG-18065
• 2-Methyl-5-(2-methyl-benzyloxy)-benzofuran-3-carboxylic acid
• MLS000777288
• 2-methyl-5-[(2-methylphenyl)methoxy]-1-benzofuran-3-carboxylic acid
• Oprea1_431197
• BIM-0002591.P001

• Inchi： 1S/C18H16O4/c1-11-5-3-4-6-13(11)10-21-14-7-8-16-15(9-14)17(18(19)20)12(2)22-16/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key： SYSGXGXAOCWZNE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C2C=C(C=CC1=2)OCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid

Introduction to 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid (CAS No. 307552-52-9)

2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid, identified by its CAS number 307552-52-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzofuran core with substituents that include a methyl group, a methoxy group, and a phenyl ring, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and development.

The benzofuran scaffold is a well-documented motif in medicinal chemistry, known for its versatility in biological activity. Compounds containing this core structure have been explored for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The presence of the methyl group at the 2-position and the 2-methylphenyl moiety at the 5-position of the benzofuran ring introduces unique electronic and steric properties that can influence the molecule's interactions with biological targets.

The methoxy group at the 1-position further enhances the compound's functional diversity, allowing for potential modifications such as further derivatization or metabolic stability improvements. These structural features collectively contribute to the molecule's potential pharmacological activity. Recent studies have highlighted the importance of benzofuran derivatives in developing novel therapeutic agents, particularly those targeting enzyme inhibition and receptor binding.

In the context of modern drug discovery, 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid represents an intriguing compound that warrants further exploration. Its unique structural composition suggests potential interactions with key biological pathways, making it a promising candidate for preclinical studies. Researchers are particularly interested in its ability to modulate enzyme activity and cellular signaling pathways associated with disease progression.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for developing novel therapeutics. The benzofuran core provides a stable framework that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Additionally, the presence of multiple substituents allows for fine-tuning of electronic effects, which can enhance binding affinity to biological targets. These characteristics make 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid an attractive candidate for further investigation in both academic and industrial settings.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites and optimizing molecular interactions, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can more efficiently explore the pharmacological potential of this compound and related derivatives.

The synthesis of 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. These advancements are crucial for enabling researchers to explore the full therapeutic potential of this compound.

In conclusion, 2-methyl-5-(2-methylphenyl)methoxy-1-benzofuran-3-carboxylic acid (CAS No. 307552-52-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents and functional groups makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new applications for benzofuran derivatives, compounds like this one are likely to play an increasingly important role in developing novel therapeutic agents.